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Compound of Interest

Compound Name: H-Glu(amc)-OH

Cat. No.: B555366

For Researchers, Scientists, and Drug Development Professionals

Abstract

H-Glu(AMC)-OH, also known as L-Glutamic acid y-(7-amido-4-methylcoumarin), is a
fluorogenic substrate widely utilized for the detection and quantification of aminopeptidase A
and y-glutamyltransferase activity. The integrity and stability of this reagent are paramount for
generating accurate and reproducible experimental results. This technical guide provides an in-
depth overview of the recommended storage conditions, known stability profiles, and potential
degradation pathways of H-GIu(AMC)-OH. Furthermore, it outlines detailed experimental
protocols for conducting forced degradation studies and developing a stability-indicating HPLC
method to assess the purity and degradation of this compound.

Chemical and Physical Properties
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Property Value

Chemical Formula C15H16N20s5[1][2]

Molecular Weight 304.30 g/mol [1][2][3]
Appearance White to light yellow powder
Solubility Soluble in DMSO

Upon cleavage of the gamma-glutamyl group,

the released 7-amino-4-methylcoumarin (AMC)
Fluorescence exhibits fluorescence with an excitation

maximum around 345 nm and an emission

maximum around 445 nm.

Storage and Handling

Proper storage and handling are critical to maintain the stability of H-Glu(AMC)-OH. The
recommendations from various suppliers are summarized below.

Lyophilized Powder

The lyophilized powder form of H-GIu(AMC)-OH is relatively stable when stored under
appropriate conditions.

Storage Condition Duration of Stability
-20°C, desiccated, protected from light 2 to 3 years
+4°C, desiccated, protected from light Up to 2 years

It is crucial to protect the solid compound from moisture and light to prevent degradation.

Solutions

Once dissolved, the stability of H-GIu(AMC)-OH is reduced. Stock solutions should be
prepared in a suitable solvent, such as DMSO, and stored frozen. To avoid repeated freeze-
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thaw cycles, it is recommended to aliquot the stock solution into smaller volumes for single-use

applications.
Storage Condition Duration of Stability
-80°C in a suitable solvent Up to 6 months
-20°C in a suitable solvent Up to 1 month

Stability Profile and Degradation Pathways

While specific quantitative stability data from forced degradation studies on H-Glu(AMC)-OH
are not extensively available in peer-reviewed literature, the chemical structure suggests a
primary degradation pathway.

Chemical Stability

The most probable route of non-enzymatic degradation is the hydrolysis of the amide bond
linking the y-carboxyl group of the glutamic acid residue to the amino group of 7-amino-4-
methylcoumarin (AMC). This hydrolysis would be accelerated by acidic or basic conditions and
elevated temperatures. The resulting degradation products would be L-Glutamic acid and 7-
amino-4-methylcoumarin.

The AMC fluorophore itself is reported to be stable for at least two years as a solid when
protected from light and moisture.

Photostability

Coumarin-based fluorophores can be susceptible to photobleaching upon prolonged exposure
to high-intensity light. Therefore, it is recommended to handle H-Glu(AMC)-OH and its
solutions in a light-protected environment.

Enzymatic Degradation

H-GIu(AMC)-OH is designed to be a substrate for specific enzymes. Aminopeptidase A and y-
glutamyltransferase catalyze the cleavage of the y-glutamyl amide bond, releasing the highly
fluorescent AMC molecule. This enzymatic hydrolysis is the basis of its use in activity assays.
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Visualization of Pathways and Workflows
Proposed Chemical Degradation Pathway

Proposed Hydrolytic Degradation of H-Glu(AMC)-OH
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Forced Degradation Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [H-Glu(AMC)-OH: A Technical Guide to Storage and
Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555366#h-glu-amc-oh-storage-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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